Cas no 117007-73-5 (1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-)
117007-73-5 structure
Product name:1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-
1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-
- DB-422431
- 2,3-Dihydro-3,3-dimethyl-1-phenyl-1H-indole
- 117007-73-5
- SCHEMBL3304748
-
- Inchi： InChI=1S/C16H17N/c1-16(2)12-17(13-8-4-3-5-9-13)15-11-7-6-10-14(15)16/h3-11H,12H2,1-2H3
- InChI Key： BLTILTVNUCYCQZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 223.136099547Da
- Monoisotopic Mass: 223.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 4.5
1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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